Cas no 2138006-50-3 (2-oxabicyclo[2.2.2]octan-1-ylmethanamine)

• Product Name: 2-oxabicyclo[2.2.2]octan-1-ylmethanamine
• CAS No: 2138006-50-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4640498
• PubChem ID: 132344135
• Update Time: 2024-11-04

2-oxabicyclo[2.2.2]octan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• {2-oxabicyclo[2.2.2]octan-1-yl}methanamine
• 2-Oxabicyclo[2.2.2]octane-1-methanamine
• 2-oxabicyclo[2.2.2]octan-1-ylmethanamine
• MFCD31457164
• EN300-760961
• F98098
• 2138006-50-3
• (2-OXABICYCLO[2.2.2]OCTAN-1-YL)METHANAMINE

• Inchi： 1S/C8H15NO/c9-6-8-3-1-7(2-4-8)5-10-8/h7H,1-6,9H2
• InChI Key： IKVQJSYMPFEWBF-UHFFFAOYSA-N
• SMILES： C12(CN)CCC(CC1)CO2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes